Cas no 2246556-15-8 (2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246556-15-8
• MF: C₂₁H₂₇BO₃
• MW: 338.2
• MDL: MFCD32206457
• CID: 4641498
• PubChem ID: 138991710
• Update Time: 2025-05-20

2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(2-ethylphenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• AKOS037647335
• CS-0379304
• 2-[3-[(2-ethylphenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• D94008
• AS-73336
• 2246556-15-8

• MDL： MFCD32206457
• Inchi： InChI=1S/C21H27BO3/c1-6-17-11-7-8-13-19(17)23-15-16-10-9-12-18(14-16)22-24-20(2,3)21(4,5)25-22/h7-14H,6,15H2,1-5H3
• InChI Key： HBUTZZGTFLGXNV-UHFFFAOYSA-N
• SMILES： B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)COC3=CC=CC=C3CC

Computed Properties

• Exact Mass: 338.2053249g/mol
• Monoisotopic Mass: 338.2053249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246556-15-8)

The compound 2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246556-15-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This boronic ester derivative is of particular interest as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules, including pharmaceuticals.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its stability and reactivity under various conditions. Researchers have demonstrated that 2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exhibits excellent compatibility with a range of palladium catalysts, making it a valuable building block for the construction of biaryl structures. These structures are often found in bioactive molecules, underscoring the compound's relevance in medicinal chemistry.

In addition to its synthetic utility, preliminary biological evaluations have suggested that this compound may possess intrinsic pharmacological properties. For instance, its boronic ester moiety has been implicated in the inhibition of certain proteases, which are key targets in the treatment of diseases such as cancer and inflammatory disorders. Further investigations are underway to explore its mechanism of action and potential therapeutic applications.

The latest research also emphasizes the importance of optimizing the synthesis protocol for 2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane to improve yield and purity. Advances in catalytic systems and reaction conditions have been reported, offering more efficient and environmentally friendly routes to its production. These developments are expected to facilitate its broader adoption in both academic and industrial settings.

In conclusion, 2-(3-((2-ethylphenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a promising compound with dual utility as a synthetic intermediate and a potential therapeutic agent. Ongoing research aims to further elucidate its properties and expand its applications in drug discovery. The findings to date underscore the compound's significance in advancing the field of chemical biology and medicinal chemistry.